(Z)-N-(2-hydroxyphenyl)-6-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)hexanamide

• IUPAC Name: N-(2-hydroxyphenyl)-6-[(5Z)-5-[(4-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanamide
• InChI: InChI=1S/C23H24N2O4S2/c1-29-17-12-10-16(11-13-17)15-20-22(28)25(23(30)31-20)14-6-2-3-9-21(27)24-18-7-4-5-8-19(18)26/h4-5,7-8,10-13,15,26H,2-3,6,9,14H2,1H3,(H,24,27)/b20-15-
• InChI Key: OZDJISKZJCGJKX-HKWRFOASSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCCCCC(=O)NC3=CC=CC=C3O
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CCCCCC(=O)NC3=CC=CC=C3O
• Molecular Formula: C23H24N2O4S2
• Molecular Weight: 456.6 g/mol

Description

This compound is a Schiff base. Schiff bases are typically formed by the condensation of an amine with a carbonyl compound, particularly an aldehyde or ketone. They are versatile compounds that are often used in organic synthesis and coordination chemistry.

Mechanism of Action

While the specific mechanism of action for this compound was not found, we can infer some general characteristics based on its structure. Schiff bases are known to undergo a variety of reactions, including the Aldol Reaction. This reaction is a useful carbon-carbon bond-forming reaction and is an example of electrophilic substitution at the alpha carbon in enolate anions. The fundamental transformation in this reaction is a dimerization of an aldehyde (or ketone) to a beta-hydroxy aldehyde (or ketone) by alpha C–H addition of one reactant molecule to the carbonyl group of a second reactant molecule.